2,4-diethoxy-N-(2-pyridinylmethyl)benzamide

• IUPAC Name: 2,4-diethoxy-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C17H20N2O3/c1-3-21-14-8-9-15(16(11-14)22-4-2)17(20)19-12-13-7-5-6-10-18-13/h5-11H,3-4,12H2,1-2H3,(H,19,20)
• InChI Key: HQGZQGRMKAWLBP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C(=O)NCC2=CC=CC=N2)OCC
• Molecular Formula: C17H20N2O3
• Molecular Weight: 300.35 g/mol

Description

“2,4-diethoxy-N-(2-pyridinylmethyl)benzamide” is a chemical compound with the molecular formula C17H20N2O3. It is a type of benzamide, which is a significant class of amide compounds.

Synthesis Analysis

Benzamide compounds can be synthesized starting from dimethoxybenzoic acid or acetoxy-methylbenzoic acid and amine derivatives. The reaction can be performed through direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth.

Molecular Structure Analysis

The molecular structure of “this compound” includes a benzamide core with two ethoxy groups attached to the benzene ring and a pyridinylmethyl group attached to the amide nitrogen.

Chemical Reactions Analysis

The chemical reactions of benzamides are diverse and can include antioxidant activity, free radical scavenging, and metal chelating activity. Some benzamides have been shown to exhibit effective metal chelate activity.

Mechanism of Action

The mechanism of action of benzamides is not fully understood and can vary depending on the specific compound and its biological context.

Future Directions

The future directions for research on “2,4-diethoxy-N-(2-pyridinylmethyl)benzamide” and similar compounds could include further investigation into their synthesis, characterization, and potential applications in various fields such as medicine, industry, and agriculture.